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Compound of Interest

Compound Name: S-4-Methylbenzyl-D-cysteine

CAS No.: 127348-02-1

Cat. No.: B555621

Get Quote

This guide provides an in-depth exploration of S-4-Methylbenzyl-D-cysteine, a pivotal

molecule in contemporary biochemical and pharmaceutical research. We will delve into its

fundamental properties, synthesis, and multifaceted applications, offering field-proven insights

for researchers, scientists, and professionals in drug development.

Executive Summary
S-4-Methylbenzyl-D-cysteine is a non-proteinogenic amino acid derivative that has garnered

significant interest for its versatile role as a building block in peptide synthesis and as a

potential therapeutic agent. Its unique structural features, combining the chirality of D-cysteine

with a lipophilic S-4-methylbenzyl protecting group, offer distinct advantages in the design of

novel peptides and small molecule drugs. This guide will illuminate the scientific rationale

behind its use, from its basic chemical identity to its potential impact on cellular signaling

pathways.

Core Molecular Attributes
A thorough understanding of the fundamental physicochemical properties of S-4-
Methylbenzyl-D-cysteine is the bedrock of its effective application.
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Chemical Identity
Attribute Value Source

CAS Number 127348-02-1 [1]

Molecular Formula C₁₁H₁₅NO₂S Inferred from L-isomer

Molecular Weight 225.30 g/mol Inferred from L-isomer

IUPAC Name

(2S)-2-amino-3-[(4-

methylphenyl)methyl]sulfanylpr

opanoic acid

Synonyms
S-(p-Methylbenzyl)-D-cysteine,

D-Cys(4-MeBzl)-OH

Note: The molecular weight is identical to its L-isomer, S-4-Methylbenzyl-L-cysteine, as they

are stereoisomers.

Physicochemical Properties (Predicted and Inferred)
Precise experimental data for the D-isomer is not readily available in public literature. The

following values are largely inferred from its L-isomer, S-Benzyl-L-cysteine, and are intended to

serve as a guideline for experimental design.

Property Predicted/Inferred Value Rationale/Source

Appearance
White to off-white crystalline

powder
Based on L-isomer[2]

Melting Point Approx. 198 - 213 °C Based on L-isomer[2]

Solubility

Soluble in aqueous base;

limited solubility in water and

common organic solvents

General property of amino

acids and S-benzyl-L-

cysteine[3]

Optical Rotation

Expected to be opposite in

sign but equal in magnitude to

the L-isomer

Fundamental principle of

enantiomers
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Synthesis of S-4-Methylbenzyl-D-cysteine: A
Mechanistic Approach
The synthesis of S-4-Methylbenzyl-D-cysteine is typically achieved through the nucleophilic

substitution of a suitable cysteine precursor with 4-methylbenzyl halide. The choice of reaction

conditions and protecting groups is critical to ensure stereochemical integrity and high yield.

Retrosynthetic Analysis
A logical approach to the synthesis involves the disconnection of the C-S bond, identifying D-

cysteine and a 4-methylbenzyl electrophile as the starting synthons.

S-4-Methylbenzyl-D-cysteineDisconnection

D-Cysteine C-S bond

4-Methylbenzyl halide C-S bond

Click to download full resolution via product page

Caption: Retrosynthetic analysis of S-4-Methylbenzyl-D-cysteine.

Proposed Laboratory-Scale Synthesis Protocol
This protocol is a representative method based on established procedures for the S-alkylation

of cysteine.[4]

Objective: To synthesize S-4-Methylbenzyl-D-cysteine from D-cysteine and 4-methylbenzyl

chloride.

Materials:

D-cysteine hydrochloride

4-Methylbenzyl chloride

Sodium hydroxide (NaOH)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b555621/docs?utm_src=pdf-body#s-4-methylbenzyl-d-cysteine-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b555621/docs?utm_src=pdf-body#s-4-methylbenzyl-d-cysteine-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b555621/docs?utm_src=pdf-body-img#s-4-methylbenzyl-d-cysteine-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b555621/docs?utm_src=pdf-body#s-4-methylbenzyl-d-cysteine-a-comprehensive-technical-guide-for-advanced-research
https://pubs.rsc.org/en/content/articlelanding/2024/gc/d4gc01638f
https://www.benchchem.com/product/b555621/docs?utm_src=pdf-body#s-4-methylbenzyl-d-cysteine-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrochloric acid (HCl), concentrated

Ethanol

Deionized water

Nitrogen gas supply

Instrumentation:

Round-bottom flask with a magnetic stirrer

Reflux condenser

pH meter or pH paper

Büchner funnel and filter paper

Rotary evaporator

Step-by-Step Methodology:

Dissolution of D-cysteine: In a round-bottom flask, dissolve D-cysteine hydrochloride (1

equivalent) in deionized water under a nitrogen atmosphere. The inert atmosphere is crucial

to prevent the oxidation of the thiol group to a disulfide.

Basification: Cool the solution in an ice bath and slowly add a solution of sodium hydroxide

(2 equivalents) to deprotonate the thiol and amino groups, forming the more nucleophilic

thiolate. Monitor the pH to ensure it remains basic (pH > 9).

Addition of the Alkylating Agent: While stirring vigorously, add 4-methylbenzyl chloride (1.1

equivalents) dropwise to the reaction mixture. The slight excess of the alkylating agent helps

to drive the reaction to completion.

Reaction: Allow the reaction to stir at room temperature for 4-6 hours or until TLC analysis

indicates the consumption of the starting material. Gentle heating (40-50 °C) can be applied

to accelerate the reaction if necessary.
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Neutralization and Precipitation: After the reaction is complete, carefully acidify the mixture

with concentrated hydrochloric acid to a pH of approximately 6-7.[3] The product, being

zwitterionic, is least soluble at its isoelectric point and will precipitate out of the solution.

Isolation and Purification: Collect the white precipitate by vacuum filtration using a Büchner

funnel. Wash the solid sequentially with cold deionized water, ethanol, and diethyl ether to

remove any unreacted starting materials and byproducts.

Drying: Dry the purified S-4-Methylbenzyl-D-cysteine under vacuum to obtain a fine, white

crystalline powder.

Self-Validation: The success of the synthesis should be confirmed by analytical techniques

such as ¹H NMR and ¹³C NMR spectroscopy to verify the structure, mass spectrometry to

confirm the molecular weight, and polarimetry to confirm the retention of the D-configuration.

Applications in Drug Development and Research
S-4-Methylbenzyl-D-cysteine is a valuable tool in the arsenal of medicinal chemists and

biochemists.[1]

Peptide Synthesis
The primary application of S-4-Methylbenzyl-D-cysteine, often in its Fmoc-protected form, is

in solid-phase peptide synthesis (SPPS).[5] The 4-methylbenzyl group serves as a stable

protecting group for the cysteine thiol, preventing unwanted side reactions during peptide chain

elongation. This stability allows for the synthesis of complex, cysteine-containing peptides that

are candidates for therapeutics in areas such as oncology and infectious diseases.[5] The

ability to form disulfide bonds after deprotection is crucial for the structural integrity and

biological activity of many peptides.[5]
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Solid-Phase Peptide Synthesis (SPPS) Workflow

Start

Couple Fmoc-AA to Resin

Fmoc Deprotection

Couple Fmoc-S-4-MeBzl-D-Cys

Repeat Deprotection and Coupling Cycles

Cleave Peptide from Resin

Purify Peptide

End

Click to download full resolution via product page

Caption: Workflow for incorporating S-4-Methylbenzyl-D-cysteine in SPPS.
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Potential as a Pro-drug for Hydrogen Sulfide Delivery
A compelling area of research is the potential for S-4-Methylbenzyl-D-cysteine to act as a pro-

drug for the targeted delivery of hydrogen sulfide (H₂S). H₂S is a gasotransmitter with a range

of physiological roles, including vasodilation, anti-inflammatory effects, and cytoprotection

against oxidative stress.[6]

Mechanism of Action Hypothesis:

It is hypothesized that S-4-Methylbenzyl-D-cysteine, once administered, can be metabolized

in vivo to release D-cysteine. D-cysteine is a known substrate for the production of H₂S,

particularly in the cerebellum and kidneys, via a pathway involving D-amino acid oxidase (DAO)

and 3-mercaptopyruvate sulfurtransferase (3MST).[6] This tissue-specific production of H₂S

from D-cysteine offers a promising strategy for targeted therapeutic intervention in conditions

such as ischemia-reperfusion injury and neurodegenerative diseases.[6]
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Caption: Proposed pathway for H₂S production from S-4-Methylbenzyl-D-cysteine.

Antioxidant Studies
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The cysteine moiety in S-4-Methylbenzyl-D-cysteine imparts antioxidant properties.[1] The

thiol group can act as a scavenger of reactive oxygen species (ROS), thereby mitigating

oxidative stress, which is implicated in a variety of chronic diseases.[1]

Experimental Protocols: A Practical Guide
The following is a representative protocol for the use of Fmoc-S-4-Methylbenzyl-D-cysteine in

solid-phase peptide synthesis.

Objective: To incorporate Fmoc-S-4-Methylbenzyl-D-cysteine into a growing peptide chain on

a solid support.

Materials:

Fmoc-protected amino acid resin

Fmoc-S-4-Methylbenzyl-D-cysteine

Coupling reagents (e.g., HBTU, DIC)

Base (e.g., DIPEA)

Deprotection solution (e.g., 20% piperidine in DMF)

Solvents (DMF, DCM)

Cleavage cocktail (e.g., TFA/TIS/H₂O)

Step-by-Step Methodology:

Resin Swelling: Swell the Fmoc-protected amino acid resin in DMF for 30 minutes.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a

second treatment for 15 minutes to remove the Fmoc protecting group from the N-terminus

of the growing peptide chain.

Washing: Thoroughly wash the resin with DMF and DCM to remove residual piperidine.
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Coupling:

Pre-activate Fmoc-S-4-Methylbenzyl-D-cysteine (3 equivalents) with HBTU (3

equivalents) and DIPEA (6 equivalents) in DMF for 5-10 minutes.

Add the activated amino acid solution to the resin and allow the coupling reaction to

proceed for 1-2 hours at room temperature.

Washing: Wash the resin with DMF and DCM to remove excess reagents.

Confirmation of Coupling: Perform a Kaiser test to confirm the completion of the coupling

reaction (a negative result indicates a complete reaction).

Chain Elongation: Repeat steps 2-6 for each subsequent amino acid to be added to the

peptide sequence.

Final Deprotection and Cleavage: Once the desired peptide sequence is assembled, treat

the resin with the cleavage cocktail to remove the side-chain protecting groups (including the

4-methylbenzyl group) and cleave the peptide from the resin.

Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, and purify by

reverse-phase HPLC.

Trustworthiness of the Protocol: This protocol is a standard and well-established method in

peptide chemistry. The use of a Kaiser test at each coupling step provides a real-time validation

of the reaction's progress, ensuring the integrity of the final peptide product.

Conclusion and Future Directions
S-4-Methylbenzyl-D-cysteine is a molecule of significant utility and potential. Its role as a

protected cysteine building block is well-established in the synthesis of complex peptides for

therapeutic applications. Furthermore, its potential as a targeted H₂S donor opens up new

avenues for the treatment of diseases characterized by oxidative stress and inflammation.

Future research should focus on elucidating the precise metabolic fate of S-4-Methylbenzyl-D-
cysteine in various cell types and in vivo models to fully realize its therapeutic promise. The

development of novel analytical methods to track its conversion to D-cysteine and subsequent

H₂S production will be critical in advancing this exciting area of research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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